Cas no 1864062-73-6 (3-(Benzylsulfanyl)pyrrolidine hydrochloride)

• Product Name: 3-(Benzylsulfanyl)pyrrolidine hydrochloride
• CAS No: 1864062-73-6
• MF: C₁₁H₁₆ClNS
• MW: 229.76944065094
• MDL: MFCD26793081
• CID: 5056670
• PubChem ID: 19981890
• Update Time: 2025-06-29

3-(Benzylsulfanyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)pyrrolidine hydrochloride
• 3-benzylsulfanylpyrrolidine;hydrochloride
• 3-(Benzylsulfanyl)pyrrolidine hydrochloride

• MDL： MFCD26793081
• Inchi： 1S/C11H15NS.ClH/c1-2-4-10(5-3-1)9-13-11-6-7-12-8-11;/h1-5,11-12H,6-9H2;1H
• InChI Key： RCIBQZWGCAPFDS-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 143
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-(Benzylsulfanyl)pyrrolidine hydrochloride

3-(Benzylsulfanyl)pyrrolidine Hydrochloride: A Comprehensive Overview

3-(Benzylsulfanyl)pyrrolidine hydrochloride (CAS No. 1864062-73-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as benzylthio pyrrolidine hydrochloride, is characterized by its unique chemical structure, which includes a pyrrolidine ring substituted with a benzylthio group and a hydrochloride salt. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-(Benzylsulfanyl)pyrrolidine hydrochloride is defined by its molecular formula, C₁₁H₁₅ClNS. The pyrrolidine ring, a five-membered cyclic amine, provides the compound with basic properties and potential for forming hydrogen bonds. The benzylthio group, on the other hand, introduces a sulfur atom and an aromatic ring, which can influence the compound's solubility, stability, and reactivity. These structural features collectively contribute to the compound's biological activity and pharmacological profile.

In recent years, 3-(Benzylsulfanyl)pyrrolidine hydrochloride has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially affecting neurotransmitter release and receptor activation. This property makes it an intriguing candidate for the development of novel treatments for neurological disorders such as depression, anxiety, and neurodegenerative diseases.

Another promising application of 3-(Benzylsulfanyl)pyrrolidine hydrochloride is in the field of cancer research. Preliminary studies have indicated that this compound may exhibit anti-cancer properties by interfering with cellular signaling pathways involved in tumor growth and metastasis. For instance, it has been reported to inhibit the activity of certain kinases that are crucial for cancer cell proliferation. Further investigation into these mechanisms could lead to the development of new therapeutic strategies for cancer treatment.

The synthesis of 3-(Benzylsulfanyl)pyrrolidine hydrochloride has been optimized through various methods, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes not only ensure high yields but also allow for the preparation of the compound under mild conditions, making it accessible for large-scale production. The ease of synthesis and purification processes contribute to its potential as a lead compound in drug discovery programs.

In addition to its potential therapeutic applications, 3-(Benzylsulfanyl)pyrrolidine hydrochloride has also been studied for its use as a chemical intermediate in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable building block in organic synthesis, enabling chemists to construct a wide range of derivatives with tailored properties. This aspect is particularly important in the development of new materials and pharmaceuticals where precise control over molecular structure is essential.

The safety profile of 3-(Benzylsulfanyl)pyrrolidine hydrochloride has been evaluated through various toxicity studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 3-(Benzylsulfanyl)pyrrolidine hydrochloride (CAS No. 1864062-73-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in advancing our understanding of complex biological processes.